(Z)-5-(3-phenoxybenzylidene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• IUPAC Name: (5Z)-5-[(3-phenoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C17H11N3O2S/c21-16-15(23-17-18-11-19-20(16)17)10-12-5-4-8-14(9-12)22-13-6-2-1-3-7-13/h1-11H/b15-10-
• InChI Key: IAZFWYYWUADPKB-GDNBJRDFSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C=C3C(=O)N4C(=NC=N4)S3
• Isomeric SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)/C=C\3/C(=O)N4C(=NC=N4)S3
• Molecular Formula: C17H11N3O2S
• Molecular Weight: 321.4 g/mol

Description

(Z)-5-(3-phenoxybenzylidene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a synthetic compound that belongs to the thiazole family. It possesses a unique structure that makes it an important molecule for various scientific research applications.

Scientific Research Applications

• Synthesis and Chemical Properties :

  • Qing Zeng et al. (2018) demonstrated the diastereoselective synthesis of spiro[pyrrolo[2,1-b][1,3]benzothiazole-3,5′-[1,3]thiazolo[3,2-b][1,2,4]triazol]-6′-ones, a compound closely related to your chemical of interest, through a cycloaddition reaction (Zeng, Ren, Huang, Fu, & Li, 2018).
  • Lu-Chuan Guo et al. (2012) synthesized a similar compound and analyzed its crystal structure, revealing that the thiazolo[3,2-b][1,2,4]triazole system is coplanar with the benzene ring (Guo, Lin, Wang, Ni, & Ge, 2012).

• Potential Biomedical Applications :

  • A study by S. Holota et al. (2021) explored the anticancer properties of novel thiazolo-[3,2-b][1,2,4]triazole-6-ones, identifying derivatives with significant anticancer activity against a range of cancer cell lines (Holota, Komykhov, Sysak, Gzella, Cherkas, & Lesyk, 2021).
  • M. Suresh et al. (2016) synthesized derivatives of thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile, closely related to your compound of interest, and found these compounds to exhibit significant antimicrobial activity (Suresh, Lavanya, & Rao, 2016).
  • Roman Lesyk et al. (2007) synthesized 5-substituted thiazolo[3,2-b][1,2,4]triazol-6-ones as possible anticancer agents, showing activity against renal cancer, leukemia, colon cancer, breast cancer, and melanoma cell lines (Lesyk, Vladzimirska, Holota, Zaprutko, & Gzella, 2007).